Cas no 5398-44-7 (2,6-dichloropyridine-4-carboxylic acid)

• Product Name: 2,6-dichloropyridine-4-carboxylic acid
• CAS No: 5398-44-7
• MF: C₆H₃Cl₂NO₂
• MW: 191.999519586563
• MDL: MFCD00234147
• CID: 45808
• PubChem ID: 94830
• Update Time: 2025-05-22

2,6-dichloropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloroisonicotinic acid
• Dichloropyridinecarboxylicacid
• 2,6-Dichloropyridine-4-carboxylic acid
• 2,6-DICHLORO-4-PYRIDINECARBOXYLIC ACID
• Isonicotinicacid, 2,6-dichloro- (6CI,7CI)
• CGA 41396
• NSC 4466
• 2,6-Dichloro-isonicotinic acid
• 4-Pyridinecarboxylic acid, 2,6-dichloro-
• SQSYNRCXIZHKAI-UHFFFAOYSA-N
• Pyridine-4-carboxylic acid, 2,6-dichloro-
• 2,6-dichlorisonicotins
• Enamine_005327
• 2,6-Dichloroisonicotinicacid
• zlchem 403
• PubChem9235
• KSC273S6B
• 2,6-dichloroisonicotinoic acid
• HMS1409C03
• NCGC00339059-01
• AB05154
• FT-0610616
• PS-3149
• D3345
• A7843
• 5398-44-7
• NS00032907
• 2,6-Dichloropyridine-4-carboxylic acid, 98%
• HY-W007536
• Z56899064
• CHEMBL2447891
• SRI-4127-04
• AKOS000271120
• NSC-4466
• AC-1716
• CHEBI:73179
• SCHEMBL56204
• SY012339
• InChI=1/C6H3Cl2NO2/c7-4-1-3(6(10)11)2-5(8)9-4/h1-2H,(H,10,11
• DTXSID20202286
• 2,6-Dichloroisonicotinic acid #
• 2,6-dichloroisonicotinic acid;2,6-DICHLORO-ISONICOTINIC ACID
• F8880-0154
• CS-W007536
• EN300-17194
• AC-907/25004488
• NSC4466
• AM9925
• MFCD00234147
• Q27140359
• JKP
• Pyridine-4-carboxilic acid, 2, 6-dichloro-
• AI3-19387
• J-400214
• BBL104410
• DTXCID20124777
• 2,6-dichloroisonicotinic acid;2,6-dichloropyridine-4-carboxylic acid
• STK503779
• DB-020179
• ALBB-006233
• 611-076-5
• AJ-333/25006161
• D67445
• 2,6-dichloropyridine-4-carboxylic acid

• MDL： MFCD00234147
• Inchi： 1S/C6H3Cl2NO2/c7-4-1-3(6(10)11)2-5(8)9-4/h1-2H,(H,10,11)
• InChI Key： SQSYNRCXIZHKAI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(N=1)Cl

Computed Properties

• Exact Mass: 190.95400
• Monoisotopic Mass: 190.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.612
• Melting Point: 211°C(lit.)
• Boiling Point: 437.8℃ at 760 mmHg
• Flash Point: 218.6℃
• Refractive Index: 1.606 
• Water Partition Coefficient: Insoluble
• PSA: 50.19000
• LogP: 2.08660
• Solubility: Not determined

2,6-dichloropyridine-4-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,6-dichloropyridine-4-carboxylic acid

Comprehensive Overview of 2,6-Dichloropyridine-4-carboxylic Acid (CAS No. 5398-44-7)

2,6-Dichloropyridine-4-carboxylic acid (CAS No. 5398-44-7) is a versatile heterocyclic compound widely used in pharmaceutical, agrochemical, and material science research. This chlorinated pyridine derivative features a carboxyl group at the 4-position, making it a valuable building block for synthesizing complex molecules. Its molecular formula, C₆H₃Cl₂NO₂, and unique structure contribute to its reactivity in cross-coupling reactions, amide formation, and other key transformations.

In recent years, the demand for 2,6-dichloropyridine-4-carboxylic acid has surged due to its role in developing active pharmaceutical ingredients (APIs). Researchers frequently search for "synthesis of 2,6-dichloropyridine-4-carboxylic acid" or "applications in drug discovery," reflecting its importance in medicinal chemistry. The compound’s ability to act as a ligand precursor or intermediate in catalysis further enhances its industrial relevance.

From an environmental perspective, 5398-44-7 is often discussed in the context of "green chemistry alternatives" and "sustainable synthesis methods." Innovations like microwave-assisted reactions or biocatalytic approaches are being explored to optimize its production. Analytical techniques such as HPLC purity analysis and NMR characterization are critical for quality control, addressing common queries like "how to test 2,6-dichloropyridine-4-carboxylic acid purity."

The compound’s thermal stability and solubility properties (solubility in organic solvents) make it suitable for diverse formulations. Its crystal structure has been extensively studied via X-ray diffraction, providing insights into intermolecular interactions. These features align with trending topics like "molecular design for functional materials" and "high-performance additives."

In agrochemical applications, 2,6-dichloropyridine-4-carboxylic acid serves as a precursor for herbicides and plant growth regulators. Searches for "role in crop protection" highlight its significance in addressing global food security challenges. Regulatory compliance, including REACH registration and GMP standards, ensures its safe use in commercial products.

Future research directions may focus on derivatization techniques to expand its utility in nanotechnology or bioimaging probes. As industries prioritize cost-effective synthesis routes, the compound’s scalability remains a key discussion point. This aligns with frequent searches for "bulk suppliers of CAS 5398-44-7" and "custom synthesis services."

In summary, 2,6-dichloropyridine-4-carboxylic acid (CAS No. 5398-44-7) bridges multiple scientific disciplines, driven by its structural versatility and broad applicability. Its integration into cutting-edge research ensures continued relevance in both academic and industrial settings.